Cas no 123989-31-1 (Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)-)

• Product Name: Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)-
• CAS No: 123989-31-1
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 1215322
• PubChem ID: 11367605
• Update Time: 2025-04-20

Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)-
• DTXSID701010223
• 1-(4-chloro-phenyl)-2-methyl-but-3-en-1-ol
• SCHEMBL8649655
• UUZUQJOJASRJBK-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-2-methyl-3-buten-1-ol
• 1-(4-chlorophenyl)-2-methylbut-3-en-1-ol
• 3-methyl-4-(4-chlorophenyl)-but-1-en-4-ol
• EC 602-965-9
• 3-Methyl-4-(4-chlorophenyl)but-1-en-4-ol
• 123989-31-1
• NS00003957

• Inchi： 1S/C11H13ClO/c1-3-8(2)11(13)9-4-6-10(12)7-5-9/h3-8,11,13H,1H2,2H3
• InChI Key： UUZUQJOJASRJBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C=C)C)O

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23